Cas no 1823328-98-8 (5-Hydroxy-7-methylisobenzofuran-1(3H)-one)
5-Hydroxy-7-methylisobenzofuran-1(3H)-one is a specialized organic compound featuring a fused isobenzofuranone core with hydroxyl and methyl substituents. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing heterocyclic frameworks. The presence of both hydroxyl and carbonyl functionalities offers versatile reactivity, enabling selective modifications for applications in pharmaceuticals, agrochemicals, and materials science. The methyl group enhances stability while maintaining reactivity, making it suitable for controlled transformations. This compound is particularly useful in the development of bioactive molecules due to its ability to participate in diverse synthetic pathways, including cyclizations and functional group interconversions.
1823328-98-8 structure
Product Name:5-Hydroxy-7-methylisobenzofuran-1(3H)-one
CAS No:1823328-98-8
MF:C9H8O3
MW:164.158022880554
CID:5066068
Update Time:2025-05-27
5-Hydroxy-7-methylisobenzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 5-Hydroxy-7-methylisobenzofuran-1(3H)-one
- 5-hydroxy-7-methyl-1,3-dihydro-2-benzofuran-1-one
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- Inchi： 1S/C9H8O3/c1-5-2-7(10)3-6-4-12-9(11)8(5)6/h2-3,10H,4H2,1H3
- InChI Key： NONNFGDZTFJDTM-UHFFFAOYSA-N
- SMILES： O1C(C2C(C)=CC(=CC=2C1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 202
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5
5-Hydroxy-7-methylisobenzofuran-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM362272-1g |
5-hydroxy-7-methylisobenzofuran-1(3H)-one |
1823328-98-8 | 95%+ | 1g |
$607 | 2023-02-17 |
5-Hydroxy-7-methylisobenzofuran-1(3H)-one Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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